Cas no 1260655-14-8 (5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine)

• Product Name: 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine
• CAS No: 1260655-14-8
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 4828288
• Update Time: 2025-06-09

5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine

• Inchi： 1S/C8H11N3/c9-11-8-4-3-7-6(8)2-1-5-10-7/h1-2,5,8,11H,3-4,9H2
• InChI Key： HZISADDEVGZIDC-UHFFFAOYSA-N
• SMILES： N(C1C2=CC=CN=C2CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• XLogP3: -0.1
• Topological Polar Surface Area: 50.9

Additional information on 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine

Introduction to 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine (CAS No. 1260655-14-8)

5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine, identified by the chemical abstracts service number 1260655-14-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound belongs to the pyridine family, featuring a hydrazine substituent that makes it a valuable intermediate in the synthesis of various bioactive molecules. The structural framework of this compound, comprising a cyclopentane ring fused with a pyridine core, imparts unique electronic and steric properties that are exploited in medicinal chemistry.

The hydrazinyl moiety in 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine plays a crucial role in its reactivity and potential applications. Hydrazines are well-known for their ability to participate in condensation reactions with carbonyl compounds, forming hydrazones. This reaction is particularly useful in the synthesis of Schiff bases, which have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the hydrazinyl group in this compound suggests its utility as a precursor for developing novel pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The cyclopenta[b]pyridine scaffold is particularly interesting due to its ability to mimic the binding pockets of various biological targets. For instance, studies have shown that derivatives of this scaffold can interact with enzymes and receptors involved in metabolic pathways and signal transduction. This has prompted researchers to explore its potential as a lead compound for therapeutic intervention.

In the context of contemporary research, 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine has been investigated for its pharmacological properties. Preliminary studies indicate that this compound exhibits inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The hydrazinyl group facilitates interactions with biomolecules, potentially leading to the development of targeted therapies. Additionally, the cyclopentane ring contributes to the compound's solubility and bioavailability, making it a promising candidate for further pharmacokinetic studies.

The synthesis of 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the hydrazinyl moiety. Advanced techniques such as transition metal catalysis have been employed to enhance yield and selectivity. These synthetic methodologies are critical for producing high-purity samples suitable for biochemical assays and preclinical testing.

One of the most compelling aspects of 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to design analogs with enhanced biological activity. For example, modifications at the nitrogen atoms of the hydrazinyl group or at other positions on the cyclopentane ring can alter binding affinities and metabolic stability. Such structural modifications are essential for optimizing drug candidates and improving their therapeutic efficacy.

The use of computational methods has further accelerated the discovery process for compounds like 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine. Molecular modeling techniques allow researchers to predict how different derivatives might interact with biological targets based on their three-dimensional structures. This approach has been instrumental in identifying promising candidates for experimental validation. Additionally, virtual screening algorithms help filter out less promising compounds early in the drug discovery pipeline, saving time and resources.

In conclusion, 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine (CAS No. 1260655-14-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.